Cas no 1185303-17-6 (1-(2,6-Dimethoxybenzyl)piperidin-4-amine Dihydrochloride)

• Product Name: 1-(2,6-Dimethoxybenzyl)piperidin-4-amine Dihydrochloride
• CAS No: 1185303-17-6
• MF: C₁₄H₂₄Cl₂N₂O₂
• MW: 323.258562088013
• MDL: MFCD06247029
• CID: 1210997
• PubChem ID: 44119730
• Update Time: 2025-11-02

1-(2,6-Dimethoxybenzyl)piperidin-4-amine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dimethoxybenzyl)-4-piperidinamine Dihydrochloride
• 1-[(2,6-dimethoxyphenyl)methyl]piperidin-4-amine;dihydrochloride
• 1-(2,6-Dimethoxybenzyl)piperidin-4-ylaminedihydrochloride
• 849925-08-2
• 1-(2,6-Dimethoxybenzyl)piperidin-4-amine dihydrochloride
• 1-(2,6-dimethoxybenzyl)piperidin-4-ylamine dihydrochloride
• ZIB92508
• SR-01000384124-1
• 1185303-17-6
• 1-(2,6-DIMETHOXYBENZYL)PIPERIDIN-4-AMINEDIHYDROCHLORIDE
• CS-0318747
• AKOS015845595
• SR-01000384124
• 1-[(2,6-dimethoxyphenyl)methyl]piperidin-4-amine dihydrochloride
• 1-(2,6-DIMETHOXYBENZYL)PIPERIDIN-4-AMINE 2HCl
• MFCD06247029
• PS-7036
• 1-(2,6-Dimethoxybenzyl)piperidin-4-amine Dihydrochloride

• MDL： MFCD06247029
• Inchi： 1S/C14H22N2O2.2ClH/c1-17-13-4-3-5-14(18-2)12(13)10-16-8-6-11(15)7-9-16;;/h3-5,11H,6-10,15H2,1-2H3;2*1H
• InChI Key： QCOFKROKSVBJBW-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1C=CC=C(C=1CN1CCC(CC1)N)OC

Computed Properties

• Exact Mass: 322.121
• Monoisotopic Mass: 322.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.7A^2

Experimental Properties

• LogP: 3.86910

1-(2,6-Dimethoxybenzyl)piperidin-4-amine Dihydrochloride Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-(2,6-Dimethoxybenzyl)piperidin-4-amine Dihydrochloride

Comprehensive Analysis of 1-(2,6-Dimethoxybenzyl)piperidin-4-amine Dihydrochloride (CAS 1185303-17-6): Properties, Applications, and Research Insights

The compound 1-(2,6-Dimethoxybenzyl)piperidin-4-amine Dihydrochloride (CAS 1185303-17-6) is a chemically modified piperidine derivative with significant potential in pharmaceutical and biochemical research. Characterized by its dimethoxybenzyl and piperidin-4-amine moieties, this dihydrochloride salt exhibits enhanced solubility and stability, making it a valuable intermediate in drug discovery. Researchers are increasingly focusing on its role in modulating central nervous system (CNS) targets, particularly due to its structural similarity to bioactive alkaloids. The compound's CAS registry number (1185303-17-6) ensures precise identification in global chemical databases, aligning with Good Laboratory Practice (GLP) standards.

In recent years, the demand for high-purity piperidine derivatives like 1-(2,6-Dimethoxybenzyl)piperidin-4-amine Dihydrochloride has surged, driven by advancements in neuropharmacology and medicinal chemistry. A 2023 study highlighted its potential as a ligand for G-protein-coupled receptors (GPCRs), a hot topic in AI-driven drug design. Computational models, such as those leveraging machine learning (ML) algorithms, predict its binding affinity to specific neurotransmitter systems, addressing frequent search queries like "piperidine-based CNS drugs" or "GPCR modulators 2024." This aligns with the industry's shift toward rational drug design and targeted therapy.

The synthesis of CAS 1185303-17-6 involves a multi-step process, including reductive amination of 2,6-dimethoxybenzaldehyde with piperidin-4-amine, followed by salt formation. Its dihydrochloride form improves bioavailability, a critical factor for in vivo studies. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its purity (>98%), meeting stringent requirements for preclinical research. Notably, forums and scientific communities frequently discuss its structure-activity relationship (SAR), reflecting its relevance in optimizing blood-brain barrier (BBB) permeability—a key challenge in CNS drug development.

From an industrial perspective, 1-(2,6-Dimethoxybenzyl)piperidin-4-amine Dihydrochloride is cataloged by major suppliers as a research chemical, emphasizing its non-clinical use. Regulatory compliance (e.g., REACH, FDA guidelines) ensures its safe handling in laboratories. Environmental and toxicological profiles are documented under OECD test guidelines, addressing growing public interest in green chemistry and sustainable synthesis. Searches for "piperidine safety data sheets" or "eco-friendly amine synthesis" underscore these concerns.

Future directions for CAS 1185303-17-6 include exploring its synergistic effects with other neuromodulators and expanding its utility in PET imaging probes. As the scientific community prioritizes personalized medicine, this compound’s versatility positions it as a candidate for next-generation therapeutics. Its integration into high-throughput screening (HTS) platforms further validates its industrial and academic value.